N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide

• IUPAC Name: N,N-diethyl-3-[(4-fluorophenyl)sulfonylamino]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H21FN2O5S2/c1-4-20(5-2)27(23,24)15-10-11-17(25-3)16(12-15)19-26(21,22)14-8-6-13(18)7-9-14/h6-12,19H,4-5H2,1-3H3
• InChI Key: PFFGSBIVHXEFOP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H21FN2O5S2
• Molecular Weight: 416.5 g/mol

Description

N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide, also known as DFB or DFB-sulfonamide, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of sulfonamide compounds, which are known for their diverse pharmacological properties.

Mechanism of Action

N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide acts as a selective inhibitor of carbonic anhydrase IX, which is overexpressed in certain types of cancer cells. Carbonic anhydrase IX plays a critical role in regulating pH levels within cancer cells, and inhibition of this protein can lead to cell death. N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide binds to the active site of carbonic anhydrase IX and prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions.
Biochemical and physiological effects:
N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide has been shown to have a potent inhibitory effect on carbonic anhydrase IX, with an inhibition constant (Ki) of 34 nM. It has also been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as an anticancer agent. In addition, N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide has been shown to have an impact on the pH regulation of cancer cells, which can affect various cellular processes such as cell proliferation, migration, and invasion.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide in lab experiments is its high selectivity for carbonic anhydrase IX, which allows for the specific targeting of cancer cells that overexpress this protein. Another advantage is its low toxicity, which makes it a safer alternative to other anticancer agents. However, one limitation of using N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for the research on N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide. One direction is to explore its potential as a therapeutic agent for the treatment of cancer. Further studies are needed to evaluate its efficacy in preclinical and clinical trials. Another direction is to investigate its potential as a tool for studying the role of carbonic anhydrase in various biological processes. Finally, there is a need to develop new analogues of N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide that have improved solubility and potency, which can lead to the development of more effective anticancer agents.

Scientific Research Applications

N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide has been used in various scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide has been shown to inhibit the growth of certain types of cancer cells by blocking the activity of a protein called carbonic anhydrase IX. In neuroscience, N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide has been used to study the role of carbonic anhydrase in synaptic transmission and plasticity. In drug discovery, N,N-diethyl-3-{[(4-fluorophenyl)sulfonyl]amino}-4-methoxybenzenesulfonamide-sulfonamide has been used as a lead compound to develop new drugs that target carbonic anhydrase.